N-(2-{[3-(methylthio)phenyl]amino}-2-oxoethyl)benzamide

• IUPAC Name: N-[2-(3-methylsulfanylanilino)-2-oxoethyl]benzamide
• InChI: InChI=1S/C16H16N2O2S/c1-21-14-9-5-8-13(10-14)18-15(19)11-17-16(20)12-6-3-2-4-7-12/h2-10H,11H2,1H3,(H,17,20)(H,18,19)
• InChI Key: ABLMEQAKBPRKCJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)CNC(=O)C2=CC=CC=C2
• Molecular Formula: C16H16N2O2S
• Molecular Weight: 300.4 g/mol

Description

N-(2-{[3-(methylthio)phenyl]amino}-2-oxoethyl)benzamide, also known as MTAO, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTAO belongs to the family of benzamides and is synthesized through a multistep process involving various chemical reactions.

Mechanism of Action

The mechanism of action of N-(2-{[3-(methylthio)phenyl]amino}-2-oxoethyl)benzamide involves the inhibition of histone deacetylase (HDAC) enzymes. HDACs are enzymes that regulate gene expression by removing acetyl groups from histone proteins, which leads to the repression of gene transcription. This compound inhibits HDAC activity, leading to the accumulation of acetylated histones and the activation of tumor suppressor genes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. This compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound also inhibits the migration and invasion of cancer cells, which are critical steps in cancer metastasis. Additionally, this compound has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(2-{[3-(methylthio)phenyl]amino}-2-oxoethyl)benzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. This compound has also been shown to have low toxicity, making it a safe compound to use in lab experiments. However, this compound has some limitations, including its limited solubility in aqueous solutions and its instability under certain conditions.

Future Directions

There are several future directions for the research on N-(2-{[3-(methylthio)phenyl]amino}-2-oxoethyl)benzamide. One potential direction is the development of this compound derivatives with improved pharmacological properties. Another direction is the investigation of the combined effects of this compound and other anticancer drugs. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in other disease conditions.

Synthesis Methods

The synthesis of N-(2-{[3-(methylthio)phenyl]amino}-2-oxoethyl)benzamide involves the reaction of 3-methylthiophenylamine with 2-oxoethylbenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction results in the formation of this compound as a white crystalline solid with a purity of over 95%.

Scientific Research Applications

N-(2-{[3-(methylthio)phenyl]amino}-2-oxoethyl)benzamide has been extensively studied for its potential applications in the field of cancer research. Studies have shown that this compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been found to inhibit the migration and invasion of cancer cells, which are critical steps in cancer metastasis.